Cas no 1454848-49-7 (Ethyl 5-bromo-1-ethylpyrazole-4-carboxylate)

• Product Name: Ethyl 5-bromo-1-ethylpyrazole-4-carboxylate
• CAS No: 1454848-49-7
• MF: C₈H₁₁BrN₂O₂
• MW: 247.089141130447
• MDL: MFCD28144474
• CID: 4600690
• Update Time: 2023-08-10

Ethyl 5-bromo-1-ethylpyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-1-ethyl-1H-pyrazole-4-carboxylate
• ethyl 5-bromo-1-ethylpyrazole-4-carboxylate
• Ethyl 5-bromo-1-ethylpyrazole-4-carboxylate

• MDL： MFCD28144474
• Inchi： 1S/C8H11BrN2O2/c1-3-11-7(9)6(5-10-11)8(12)13-4-2/h5H,3-4H2,1-2H3
• InChI Key： GQGTUNKIAGTVEC-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OCC)C=NN1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• XLogP3: 1.8
• Topological Polar Surface Area: 44.1